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Compound of Interest

Compound Name: Ssr 146977

CAS No.: 264618-44-2

Cat. No.: B1681114

Get Quote

These application notes provide a detailed protocol for the dissolution of Ssr 146977, a potent

and selective NK3 receptor antagonist, for use in research applications. The information is

intended for researchers, scientists, and drug development professionals.

Solubility Data
Ssr 146977 hydrochloride is readily soluble in organic solvents such as Dimethyl Sulfoxide

(DMSO) and ethanol.[1] The following table summarizes the solubility data for Ssr 146977
hydrochloride.

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100 65.81

Ethanol 100 65.81

Molecular Weight of Ssr 146977 hydrochloride: 658.11 g/mol [1]
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Experimental Protocols
Protocol for Preparation of Stock Solutions
This protocol outlines the steps for preparing a concentrated stock solution of Ssr 146977
hydrochloride.

1. Materials:

Ssr 146977 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Sterile, conical-bottom polypropylene or glass vials

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

2. Procedure:

Equilibrate Reagents: Allow the Ssr 146977 hydrochloride powder and the chosen solvent

(DMSO or ethanol) to equilibrate to room temperature before opening to prevent

condensation.

Weighing: Tare a sterile vial on an analytical balance. Carefully weigh the desired amount of

Ssr 146977 hydrochloride powder into the vial.

Solvent Addition: Using a calibrated micropipette, add the appropriate volume of solvent to

the vial to achieve the desired concentration. For example, to prepare a 10 mM stock

solution, add 1.52 mL of solvent for every 1 mg of Ssr 146977 hydrochloride.

Dissolution: Cap the vial securely and vortex for 30-60 seconds to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved completely. If

necessary, gentle warming in a water bath (37°C) for a few minutes can aid in dissolution.
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Sterilization (Optional): If required for the downstream application, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter compatible with the chosen solvent.

3. Storage:

Store the stock solution at -20°C or -80°C for long-term storage.

For short-term storage (up to a few days), the solution can be stored at 4°C.

Avoid repeated freeze-thaw cycles. It is recommended to aliquot the stock solution into

smaller, single-use volumes.

Protocol for Preparation of Working Solutions
This protocol describes the dilution of the stock solution to a final working concentration for use

in experiments.

1. Materials:

Ssr 146977 hydrochloride stock solution (in DMSO or ethanol)

Appropriate aqueous buffer for the experiment (e.g., PBS, cell culture medium)

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

2. Procedure:

Determine Final Concentration: Calculate the volume of the stock solution required to

achieve the desired final working concentration in your experimental volume.

Serial Dilution (Recommended): To avoid precipitation, it is advisable to perform a serial

dilution. First, dilute the stock solution in the same solvent (DMSO or ethanol) to an

intermediate concentration.

Aqueous Dilution: Add the intermediate dilution or the stock solution to the aqueous buffer. It

is crucial to add the solvent-based solution to the aqueous buffer and mix immediately to
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ensure proper dispersion and minimize the risk of precipitation. The final concentration of the

organic solvent in the aqueous solution should be kept as low as possible (typically <0.5%)

to avoid solvent effects in biological assays.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of the

solvent (e.g., DMSO) to the aqueous buffer without the compound.
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Caption: Workflow for the preparation of Ssr 146977 stock and working solutions.
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Ssr 146977 Mechanism of Action
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Caption: Ssr 146977 acts as an antagonist at the NK3 receptor, blocking downstream

signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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